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Compound of Interest

Compound Name: Tetrabutylammonium formate

Cat. No.: B1617310

This technical guide provides an in-depth overview of Tetrabutylammonium formate (TBAF),
a quaternary ammonium salt utilized in various scientific and industrial applications. The
document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its chemical properties, synthesis, and analytical
methodologies.

Chemical and Physical Properties

Tetrabutylammonium formate is a salt consisting of a tetrabutylammonium cation and a
formate anion. Its properties make it a versatile reagent in organic chemistry and material
science.
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Property Value Reference
Molecular Formula C17H37NO2 [1112]
Molecular Weight 287.48 g/mol [1][3]

CAS Number 35733-58-5 [1][4]
IUPAC Name Tetrabutylazanium formate [2]

N,N,N-Tributyl-1-butanaminium
Synonyms [11[5]
formate

) CCCC--INVALID-LINK--
Canonical SMILES [1][2]
(Ccce)ceee.c(=0)o-]

SNMZANHSFVMKKA-
INChl Key [11[2]
UHFFFAOYSA-M

Synthesis of Tetrabutylammonium Formate

The synthesis of Tetrabutylammonium formate is typically achieved through a straightforward
acid-base neutralization reaction.[6]

Objective: To synthesize Tetrabutylammonium formate from Tetrabutylammonium hydroxide
and formic acid.

Materials:

o Tetrabutylammonium hydroxide (TBAH) solution (e.g., 40% in water)
e Formic acid (HCOOH), ~98-100%

o Deionized water

o Magnetic stirrer and stir bar

e pH meter or pH indicator strips

e Round-bottom flask
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e Rotary evaporator
Procedure:

 In a round-bottom flask, place a known molar amount of Tetrabutylammonium hydroxide

solution.
e Cool the flask in an ice bath to manage the exothermic reaction.
o While stirring, slowly add an equimolar amount of formic acid dropwise to the TBAH solution.

» Monitor the pH of the reaction mixture. The addition of formic acid should continue until the
solution reaches a neutral pH (~7.0).

e Once the neutralization is complete, remove the flask from the ice bath and allow it to return
to room temperature.

e The resulting solution is an aqueous solution of Tetrabutylammonium formate.

» To obtain the solid product, the water can be removed under reduced pressure using a rotary

evaporator.
Tetrabutylammonium Tetrabutylammonium
Hydroxide Formate
(C16H37NO) (C17H37NO2)
Neutralization > A
Formic Acid — > Water
(CH202) (H20)
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Synthesis of Tetrabutylammonium Formate.

Applications in Research and Development

Tetrabutylammonium formate's unique properties make it valuable in several scientific
domains.
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e Phase-Transfer Catalyst: Due to its amphiphilic nature, it can facilitate reactions between
reactants in immiscible phases (e.g., organic and aqueous).[6] This is particularly useful in
organic synthesis for reactions such as alkylations and esterifications.[6]

o Biochemical Assays: It can be used in biological applications where maintaining the solubility
of ionic compounds is crucial without interfering with the integrity of the assay.[6]

o Material Science: It is explored for its role in polymer synthesis and modification, where it
can help to solubilize reactive intermediates.[6]

Analytical Methods for Quality Control

Ensuring the purity of Tetrabutylammonium formate is critical for its effective application. A
combination of analytical techniques is typically employed for a comprehensive purity
assessment. The following protocols are based on standard methods for the analysis of similar
guaternary ammonium salts.

Objective: To determine the purity of Tetrabutylammonium formate and quantify organic
impurities using High-Performance Liquid Chromatography (HPLC).

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

e Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 pym).

¢ Mobile Phase: An isocratic mobile phase consisting of a buffered aqueous solution and an
organic solvent (e.g., acetonitrile or methanol). The agueous phase may contain an ion-
pairing agent to improve peak shape.

e Flow Rate: 1.0 mL/min.

o Detection Wavelength: As the formate and tetrabutylammonium ions lack a strong
chromophore, indirect UV detection or a charged aerosol detector (CAD) may be necessary.
For simplicity, a low UV wavelength (e.g., 210 nm) can be used to detect some impurities.

« Injection Volume: 10 pL.
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Procedure:

Standard Preparation: Accurately weigh a known amount of Tetrabutylammonium formate
reference standard and dissolve it in the mobile phase to create a stock solution. Prepare a
series of dilutions for a calibration curve.

Sample Preparation: Accurately weigh the Tetrabutylammonium formate sample and
dissolve it in the mobile phase to a known concentration.

Analysis: Inject the standard solutions and the sample solution into the HPLC system.

Quantification: Identify the peak corresponding to the tetrabutylammonium cation. Calculate
the purity of the sample by comparing the peak area of the sample to the calibration curve
generated from the reference standards.

Objective: To quantify anionic impurities, such as chloride and bromide, using lon
Chromatography (IC).

Instrumentation and Conditions:

IC System: An ion chromatograph equipped with a conductivity detector.
Column: Anion-exchange column suitable for halide separation.

Eluent: An appropriate aqueous eluent, such as a carbonate/bicarbonate buffer.
Flow Rate: 1.0 mL/min.

Suppressor: Anion suppressor.

Procedure:

o Standard Preparation: Prepare a mixed standard solution containing known concentrations
of formate, chloride, and bromide in deionized water.

o Sample Preparation: Dissolve a precisely weighed amount of the Tetrabutylammonium
formate sample in deionized water.
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¢ Analysis: Inject the standard and sample solutions into the IC system.

« Quantification: Identify and quantify the halide peaks in the sample chromatogram by
comparing them to the retention times and peak areas of the standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetrabutylammonium-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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